Cas no 2680863-01-6 (3-{[(3-Methylphenyl)methyl][(prop-2-en-1-yloxy)carbonyl]amino}propanoic acid)

• Product Name: 3-{[(3-Methylphenyl)methyl][(prop-2-en-1-yloxy)carbonyl]amino}propanoic acid
• CAS No: 2680863-01-6
• MF: C₁₅H₁₉NO₄
• MW: 277.3156645298
• CID: 5937936
• PubChem ID: 165910319
• Update Time: 2025-10-18

3-{[(3-Methylphenyl)methyl][(prop-2-en-1-yloxy)carbonyl]amino}propanoic acid Chemical and Physical Properties

Names and Identifiers

• EN300-28285167
• 2680863-01-6
• 3-{[(3-methylphenyl)methyl][(prop-2-en-1-yloxy)carbonyl]amino}propanoic acid
• 3-{[(3-Methylphenyl)methyl][(prop-2-en-1-yloxy)carbonyl]amino}propanoic acid

• Inchi： 1S/C15H19NO4/c1-3-9-20-15(19)16(8-7-14(17)18)11-13-6-4-5-12(2)10-13/h3-6,10H,1,7-9,11H2,2H3,(H,17,18)
• InChI Key： FRPBTEXDBBODSC-UHFFFAOYSA-N
• SMILES： O(CC=C)C(N(CCC(=O)O)CC1C=CC=C(C)C=1)=O

Computed Properties

• Exact Mass: 277.13140809g/mol
• Monoisotopic Mass: 277.13140809g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 8
• Complexity: 343
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 66.8Ų

Additional information on 3-{[(3-Methylphenyl)methyl][(prop-2-en-1-yloxy)carbonyl]amino}propanoic acid

Comprehensive Overview of 3-{[(3-Methylphenyl)methyl][(prop-2-en-1-yloxy)carbonyl]amino}propanoic acid (CAS No. 2680863-01-6)

3-{[(3-Methylphenyl)methyl][(prop-2-en-1-yloxy)carbonyl]amino}propanoic acid (CAS No. 2680863-01-6) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research due to its unique structural features and potential applications. This compound, often referred to by its systematic name or CAS number, belongs to the class of N-substituted amino acid derivatives, which are widely explored for their bioactive properties. Its molecular structure incorporates a 3-methylphenyl group, a prop-2-en-1-yloxy carbonyl moiety, and a propanoic acid backbone, making it a versatile intermediate in synthetic chemistry.

The growing interest in 3-{[(3-Methylphenyl)methyl][(prop-2-en-1-yloxy)carbonyl]amino}propanoic acid is driven by its potential role in drug discovery and development. Researchers are particularly intrigued by its carbamate-linked functional group, which is a common motif in prodrug design and targeted drug delivery systems. This compound's ability to undergo controlled hydrolysis or enzymatic cleavage makes it a candidate for sustained-release formulations, a hot topic in modern pharmacology. Additionally, its arylalkylamine component aligns with current trends in neurotransmitter modulation and GPCR-targeted therapies, areas frequently searched in academic and industrial databases.

From a synthetic perspective, CAS No. 2680863-01-6 exemplifies the convergence of green chemistry principles and atom-efficient reactions. Recent publications highlight its preparation via microwave-assisted synthesis or flow chemistry techniques, addressing the demand for sustainable manufacturing processes. The compound's allyloxycarbonyl (Alloc) protecting group is another focal point, as this moiety is extensively used in peptide synthesis and orthogonal deprotection strategies—topics frequently queried in chemical forums and AI-powered search engines like ChatGPT.

Analytical characterization of 3-{[(3-Methylphenyl)methyl][(prop-2-en-1-yloxy)carbonyl]amino}propanoic acid typically involves advanced techniques such as HPLC-MS, NMR spectroscopy, and X-ray crystallography. These methods confirm its high purity (>98%) and stability under standard storage conditions, critical parameters for researchers investigating its structure-activity relationships (SAR). The compound's logP value and aqueous solubility data are also frequently requested in pharmaceutical discussions, reflecting industry needs for bioavailability optimization.

Emerging applications of this compound extend to material science, where its photolabile and thermoresponsive properties are being explored for smart coatings and sensors. This interdisciplinary relevance connects with trending searches on "stimuli-responsive biomaterials" and "functional polymer additives". Furthermore, its metabolic stability profile makes it a subject of interest in ADME studies (Absorption, Distribution, Metabolism, Excretion), a key focus area for drug development teams worldwide.

In conclusion, 3-{[(3-Methylphenyl)methyl][(prop-2-en-1-yloxy)carbonyl]amino}propanoic acid represents a multifaceted compound bridging medicinal chemistry and advanced materials. Its CAS No. 2680863-01-6 serves as a unique identifier for researchers navigating chemical databases, while its structural complexity continues to inspire innovations across scientific disciplines. As the demand for tailored molecular building blocks grows, this compound's significance in both academic and industrial settings is poised to expand further.